Cas no 1803812-57-8 (Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1803812-57-8
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4802539
• Update Time: 2025-05-20

Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9F3N2O2/c1-2-18-9(17)5-7-3-4-16-10(8(7)6-15)11(12,13)14/h3-4H,2,5H2,1H3
• InChI Key： BGKIVIRFOPGUKJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=CN=1)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate

Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate, with the CAS number 1803812-57-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structural features, which include a pyridine ring substituted with a cyano group, a trifluoromethyl group, and an ethyl acetate moiety. These functional groups contribute to its versatility in various chemical reactions and applications.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substitution of other functional groups. The cyano group (-CN) attached at the 3-position of the pyridine ring introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions. Similarly, the trifluoromethyl group (-CF3) at the 2-position adds steric hindrance and further enhances the electron-withdrawing effects, making this compound highly reactive in certain synthetic pathways.

One of the most recent advancements in the study of Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate involves its application in medicinal chemistry. Researchers have explored its potential as a building block for designing bioactive molecules, particularly in the development of kinase inhibitors. The combination of electron-withdrawing groups and the ester functionality makes this compound an ideal candidate for exploring interactions with biological targets such as protein kinases, which are implicated in various diseases including cancer.

Moreover, the ethy acetate group at the 4-position of the pyridine ring plays a crucial role in enhancing the solubility and bioavailability of this compound. This feature is particularly advantageous in drug delivery systems, where solubility is a critical factor for effective therapeutic outcomes. Recent studies have demonstrated that Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate can serve as a versatile linker in click chemistry reactions, enabling rapid assembly of complex molecular architectures.

In terms of synthesis, Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate is typically prepared through multi-step organic reactions involving nucleophilic substitutions and Friedel-Crafts acylation. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. Recent innovations in catalytic methods have further expanded the scope of applications for this compound, making it accessible for large-scale production in pharmaceutical settings.

Another area where Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate has shown promise is in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconducting materials and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers on various substrates, which could pave the way for novel electronic devices with enhanced performance characteristics.

The growing interest in Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate is also driven by its potential as an intermediate in the synthesis of more complex molecules. Its ability to undergo multiple types of chemical transformations makes it a valuable tool in combinatorial chemistry and high-throughput screening campaigns. Recent advancements in computational chemistry have enabled researchers to predict and optimize reaction pathways involving this compound, further accelerating its integration into drug discovery pipelines.

In conclusion, Ethyl 3-cyano-2-(trifluoromethyl)pyridine-4-acetate (CAS No: 1803812-57-8) stands out as a versatile and multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a key player in modern organic synthesis and materials science. As research continues to uncover new potential uses for this compound, its role in advancing scientific innovation is expected to grow significantly.